Cas no 365542-59-2 (methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate
• CAS No: 365542-59-2
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• MDL: MFCD12546804
• CID: 1479228
• PubChem ID: 46735409
• Update Time: 2025-06-12

methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-[2-(5-CHLORO-3-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)-VINYL]-6-METHOXY-BENZOIC ACID METHYL ESTER
• MFCD12546804
• methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)ethenyl]-6-methoxybenzoate
• AKOS025212472
• Methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxybenzoate
• 365542-59-2
• METHYL 2-[(E)-2-(5-CHLORO-3-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)ETHENYL]-6-METHOXYBENZOATE

• MDL： MFCD12546804
• Inchi： 1S/C21H19ClN2O3/c1-14-17(20(22)24(23-14)16-9-5-4-6-10-16)13-12-15-8-7-11-18(26-2)19(15)21(25)27-3/h4-13H,1-3H3/b13-12+
• InChI Key： YLNJPEJTZVGTOF-OUKQBFOZSA-N
• SMILES： ClC1=C(/C=C/C2C=CC=C(C=2C(=O)OC)OC)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.10857
• Monoisotopic Mass: 382.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.206
• Boiling Point: 543.242°C at 760 mmHg
• Flash Point: 282.343°C
• Refractive Index: 1.585
• PSA: 53.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate

Methyl 2-[(E)-2-(5-Chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate: A Comprehensive Overview

Methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate (CAS No. 365542-59-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrazole derivative, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and application of this compound.

Chemical Structure and Properties

The chemical structure of methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate is defined by its core pyrazole ring, substituted with a chloro group, a methyl group, and a phenyl group. The vinyl linkage to the benzoate moiety, which is further substituted with a methoxy group, adds to the complexity and functionality of the molecule. The presence of these functional groups imparts specific chemical and physical properties to the compound, such as solubility, stability, and reactivity.

The molecular formula of this compound is C₂₁H₁₈ClNO₃, with a molecular weight of approximately 377.83 g/mol. Its melting point is reported to be around 110°C, and it is generally insoluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of a suitable pyrazole derivative with an appropriately substituted benzaldehyde or cinnamaldehyde derivative. The reaction typically proceeds via a Knoevenagel condensation followed by an esterification step.

A recent study published in the Journal of Organic Chemistry detailed an optimized synthetic route that achieved higher yields and better stereoselectivity. The researchers used a palladium-catalyzed cross-coupling reaction to introduce the vinyl group onto the pyrazole ring, followed by esterification with methanol. This method not only improved the overall yield but also minimized side reactions and impurities.

Biological Properties and Applications

The biological properties of methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, key mediators of inflammation.

A study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)vinyl]-6-methoxy-benzoate exhibits selective COX-2 inhibition without significantly affecting COX-1 activity. This selective inhibition profile makes it a promising candidate for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, this compound has also shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. A recent study in Cancer Research highlighted its efficacy against breast cancer cells, where it was found to inhibit cell proliferation and induce cell cycle arrest.

Recent Research Advancements

The ongoing research on methyl 2-[(E)-2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-y l)vinyl]-6-methoxy-benzoate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A notable study published in the European Journal of Medicinal Chemistry explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The results showed that this compound can reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a neuroprotective agent.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral activity of this compound against various viral strains. The findings indicated that it can effectively inhibit viral replication by interfering with viral entry or replication processes. This discovery opens up new possibilities for developing antiviral drugs based on this pyrazole derivative.

Conclusion

Methyl 2-[ (E)-2-(5-chloro -3 -methyl -1 -phen yl -pyra zol -4 - yl )vin yl ] -6 -meth oxy -ben zoat e (CAS No. 365542 -59 - 2) is a multifaceted compound with a rich array of biological activities. Its unique chemical structure and diverse functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and potential therapeutic applications, this compound holds promise for addressing various unmet medical needs.